Cas no 2091774-99-9 (1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl-
• CAS No: 2091774-99-9
• MF: C₆H₅ClF₂N₂O₂
• MW: 210.565907239914
• CID: 5254558
• Update Time: 2025-10-24

1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl-

• Inchi： 1S/C6H5ClF2N2O2/c1-11-3(4(8)9)2(5(12)13)10-6(11)7/h4H,1H3,(H,12,13)
• InChI Key： JTLHUETZUBLYCM-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C(C(F)F)=C(C(O)=O)N=1

Additional information on 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl-

Introduction to 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl- (CAS No. 2091774-99-9)

The compound 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl- (CAS No. 2091774-99-9) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a fused imidazole ring system with chloro and difluoromethyl substituents, make it a promising candidate for further exploration in drug discovery and development.

Imidazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the chloro and difluoromethyl groups in this compound introduces additional functional handles that can be exploited for modulating its pharmacological profile. Specifically, the difluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel imidazole-based therapeutics. The compound 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl- has been identified as a potential lead structure due to its ability to interact with various biological pathways. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and enzymes implicated in cancer progression. This potential has prompted further investigation into its mechanism of action and pharmacokinetic properties.

One of the most compelling aspects of this compound is its structural flexibility, which allows for derivatization into more complex analogs with enhanced biological activity. Researchers have been exploring various synthetic strategies to modify the core imidazole scaffold while retaining the key pharmacophoric elements. These efforts have led to the development of several novel derivatives that show promise in preclinical studies. For example, modifications at the 2-chloro position have been shown to improve binding affinity to target proteins, while alterations at the 5-(difluoromethyl) group have enhanced metabolic stability.

The synthesis of 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and difluoromethyl groups necessitates the use of specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the desired framework efficiently. These synthetic methodologies not only highlight the compound's complexity but also underscore the expertise required in its preparation.

From a pharmacological perspective, the compound's interaction with biological targets is governed by its electronic distribution and steric environment. The presence of electronegative atoms like fluorine and chlorine influences its reactivity and binding properties. Computational studies have been instrumental in predicting how this molecule might interact with proteins and nucleic acids. Molecular docking simulations have revealed potential binding sites on target enzymes that could be exploited for therapeutic intervention.

Preclinical studies have provided valuable insights into the pharmacological profile of 1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl-. In vitro assays have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. Additionally, animal models have shown promising results regarding its efficacy in reducing tumor growth without significant off-target effects. These findings support further development efforts aimed at translating this compound into a clinical candidate.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties through structural modifications. Efforts will be made to improve solubility, bioavailability, and tissue distribution while maintaining or enhancing biological activity. Furthermore, investigations into its potential side effects will be crucial to ensure safety profiles are favorable for clinical translation.

In conclusion,1H-Imidazole-4-carboxylic acid, 2-chloro-5-(difluoromethyl)-1-methyl-* (CAS No. 2091774-99-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its development as a therapeutic agent holds great potential for addressing unmet medical needs across various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery efforts worldwide.